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Compound of Interest

Compound Name: Cyclooctene oxide

Cat. No.: B1582440 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Cyclooctene oxide, with the CAS number 286-62-4, is a versatile and valuable cyclic ether

that serves as a key intermediate in organic synthesis. Its unique eight-membered ring

structure and reactive epoxide functionality make it a valuable building block for the

construction of complex molecules, including natural products and pharmacologically active

compounds. This technical guide provides a comprehensive overview of cyclooctene oxide,

encompassing its chemical and physical properties, detailed experimental protocols for its

synthesis and key reactions, and its applications in various fields, with a particular focus on its

relevance to drug discovery and development.

Chemical and Physical Properties
Cyclooctene oxide is a white to almost white crystalline solid at room temperature.[1] A

summary of its key physical and chemical properties is presented in the table below.
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Property Value Reference(s)

CAS Number 286-62-4 [2]

Molecular Formula C₈H₁₄O [2]

Molecular Weight 126.20 g/mol [2]

Melting Point 53-56 °C [2]

Boiling Point 55 °C at 5 mmHg [2]

Appearance
White to almost white powder

to crystal
[1]

Solubility Soluble in methanol [3]

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the characterization of cyclooctene oxide.
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Spectroscopy Data Interpretation

¹H NMR

The ¹H NMR spectrum of cyclooctene oxide in

CDCl₃ typically shows characteristic signals for

the methine protons of the epoxide ring and the

methylene protons of the cyclooctane ring.

¹³C NMR

The ¹³C NMR spectrum in CDCl₃ will display

distinct peaks for the carbons of the epoxide

ring and the methylene carbons of the

cyclooctane ring.[4]

Infrared (IR)

The IR spectrum exhibits characteristic

vibrational modes, including C-H stretching and

bending, as well as the C-O stretching of the

epoxide ring.

Mass Spectrometry (MS)

The mass spectrum shows a molecular ion peak

and characteristic fragmentation patterns

resulting from the cleavage of the cyclooctane

ring and the epoxide group.

Synthesis of Cyclooctene Oxide
The most common method for the synthesis of cyclooctene oxide is the epoxidation of

cyclooctene. Various oxidizing agents and catalytic systems can be employed for this

transformation.

Experimental Protocol: Epoxidation of Cyclooctene
This protocol describes a general procedure for the epoxidation of cyclooctene.

Materials:

cis-Cyclooctene

Anhydrous dichloromethane (CH₂Cl₂)

meta-Chloroperoxybenzoic acid (m-CPBA)
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Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium sulfite solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve cis-cyclooctene in anhydrous dichloromethane in a round-bottom flask equipped

with a magnetic stirrer and cooled in an ice bath.

Slowly add a solution of m-CPBA in dichloromethane to the stirred solution of cyclooctene.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of saturated aqueous sodium

sulfite solution.

Separate the organic layer and wash it sequentially with saturated aqueous sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

The crude product can be purified by column chromatography on silica gel to afford pure

cyclooctene oxide.

Epoxidation of cis-cyclooctene to cyclooctene oxide.

Key Reactions of Cyclooctene Oxide
The strained three-membered epoxide ring in cyclooctene oxide is susceptible to nucleophilic

attack, leading to a variety of ring-opened products. These reactions are fundamental to its

utility as a synthetic intermediate.

Ring-Opening Reactions with Nucleophiles

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclooctene oxide readily reacts with a wide range of nucleophiles, including amines,

alcohols, and organometallic reagents, to yield functionalized cyclooctanol derivatives. The

regioselectivity and stereoselectivity of these reactions can often be controlled by the choice of

nucleophile and reaction conditions.

Experimental Protocol: Ring-Opening with an Amine
This protocol outlines a general procedure for the reaction of cyclooctene oxide with an

amine.

Materials:

Cyclooctene oxide

Amine (e.g., benzylamine)

Solvent (e.g., methanol)

Procedure:

Dissolve cyclooctene oxide in methanol in a sealed tube or a round-bottom flask equipped

with a reflux condenser.

Add the amine to the solution.

Heat the reaction mixture to reflux and monitor the reaction by TLC.

Upon completion, cool the reaction mixture to room temperature and remove the solvent

under reduced pressure.

The crude product can be purified by column chromatography to yield the corresponding

trans-2-aminocyclooctanol.

Nucleophilic ring-opening of cyclooctene oxide.

Applications in Drug Development and Bioactive
Molecule Synthesis
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The cyclooctane framework is present in a variety of natural products exhibiting diverse

biological activities.[5][6] Cyclooctene oxide serves as a valuable precursor for the synthesis

of these and other structurally complex and pharmacologically relevant molecules. The ability

to introduce various functionalities through stereocontrolled ring-opening reactions makes it a

versatile tool for medicinal chemists.

Derivatives of cyclooctane have been investigated for their potential as antiviral, antibacterial,

and antifungal agents.[7] For instance, isoxazoline derivatives containing a spiro-fused or

annelated cyclooctane ring, synthesized from cyclooctanone (which can be derived from

cyclooctene oxide), have shown activity against the influenza A virus.[7] Furthermore, the

unique conformational properties of the cyclooctane ring can be exploited in drug design to

create molecules with improved target-ligand interactions.

Safety and Handling
Cyclooctene oxide is a flammable solid and should be handled with appropriate safety

precautions.[1] It is advisable to work in a well-ventilated fume hood and wear personal

protective equipment, including safety glasses, gloves, and a lab coat. For detailed safety

information, refer to the Material Safety Data Sheet (MSDS).

Conclusion
Cyclooctene oxide is a versatile and important building block in organic synthesis with

significant potential in the development of new therapeutics. Its well-defined chemical

properties and reactivity, coupled with the increasing interest in the biological activities of

cyclooctane-containing molecules, ensure its continued importance in academic and industrial

research, particularly in the fields of medicinal chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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